Spiroquinazoline

• Molecular Formula: C23H19N5O3
• Molecular Weight: 413.4 g/mol
• IUPAC Name: (1R,3'aS,12R,16R)-12-methylspiro[2,10,13-triazatetracyclo[10.2.2.02,11.04,9]hexadeca-4,6,8,10-tetraene-16,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,14-trione
• InChI: InChI=1S/C23H19N5O3/c1-22-20-25-14-8-4-2-6-12(14)19(31)28(20)16(18(30)26-22)10-23(22)13-7-3-5-9-15(13)27-17(29)11-24-21(23)27/h2-9,16,21,24H,10-11H2,1H3,(H,26,30)/t16-,21+,22+,23+/m1/s1
• InChI Key: SIIMITFGYHVBGG-FGSBKAERSA-N
• Isomeric SMILES: C[C@]12C3=NC4=CC=CC=C4C(=O)N3[C@H](C[C@]15[C@H]6NCC(=O)N6C7=CC=CC=C57)C(=O)N2
• Canonical SMILES: CC12C3=NC4=CC=CC=C4C(=O)N3C(CC15C6NCC(=O)N6C7=CC=CC=C57)C(=O)N2
• synonyms: spiroquinazoline

Description

Spiroquinazoline is a natural product found in Aspergillus flavipes with data available.

Scientific Research Applications

Synthesis and Anticancer Activity

• Anticancer and PDE 5 Inhibitory Activity : Spiro-substituted quinazolin-4-ones exhibit anticancer activity against multiple cancer types, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. They also show PDE 5 inhibitory activity, indicating potential for erectile dysfunction treatment (Ameen et al., 2017).

• Apoptosis in Leukemia Cells : Certain spiroquinazolinone compounds induce apoptosis in K562 human leukemia cells, altering the expression of Bcl-2 and Bax genes. These compounds may be effective in treating chronic myeloid leukemia (Ghasemian et al., 2015).

Chemical Synthesis Techniques

• Solid-Phase Synthesis of Spiroquinazolines : A novel approach for synthesizing spiroquinazolines using solid-phase techniques has been developed. This method enables the creation of compounds with unique 3D architectures and pharmacological relevance (Pospíšilová et al., 2018).

Polyheterocyclic Diversity

• Creation of Polyheterocyclic Compounds : Spiro(imidazolidinoquinazolinones) can be transformed into various derivatives, including isoquinoloquinazoline, indoloquinazoline, and imidazoindole, demonstrating their versatility in creating diverse polyheterocyclic structures (Pesquet et al., 2008).

Actoprotective Activity

• Actoprotective Potential : Spiroquinazoline derivatives have been shown to have actoprotective activity, enhancing the endurance of animals in physical activities. This suggests potential applications in performance enhancement or recovery therapies (Kolomoets et al., 2017).

Antibacterial Applications

• Antimicrobial Activity : Some spiroquinazoline derivatives display significant antimicrobial properties, suggesting their potential use in treating bacterial infections (El-Hashash et al., 2016).

Pharmaceutical Development

• Development of GPR40 Agonists : Spiroquinazoline derivatives have been incorporated into compounds targeting G Protein-Coupled Receptor 40 (GPR40), showing promise in treating type 2 diabetes mellitus (Hamdouchi et al., 2018).